Cas no 41145-69-1 (Ethyl 2-methyl-2-sulfinopropanoate)

Ethyl 2-methyl-2-sulfinopropanoate is a chiral sulfinyl ester compound with applications in asymmetric synthesis and pharmaceutical intermediates. Its key structural feature—the sulfinyl group adjacent to a quaternary carbon—enhances stereochemical control in nucleophilic addition reactions, making it valuable for constructing complex chiral molecules. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the preparation of enantiomerically enriched compounds, where the sulfinyl group acts as a versatile chiral auxiliary. Its stability under mild reaction conditions and compatibility with a range of reagents further underscore its utility in fine chemical synthesis.
Ethyl 2-methyl-2-sulfinopropanoate structure
41145-69-1 structure
Product Name:Ethyl 2-methyl-2-sulfinopropanoate
CAS No:41145-69-1
MF:C6H11ClO3S
MW:198.667740106583
CID:5769916
PubChem ID:12547301
Update Time:2025-06-07

Ethyl 2-methyl-2-sulfinopropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-methyl-2-sulfinopropanoate
    • EN300-732376
    • 41145-69-1
    • Ethyl 2-methyl-2-sulfinopropanoate
    • Inchi: 1S/C6H11ClO3S/c1-4-10-5(8)6(2,3)11(7)9/h4H2,1-3H3
    • InChI Key: XGVLVACDCMRILP-UHFFFAOYSA-N
    • SMILES: ClS(C(C(=O)OCC)(C)C)=O

Computed Properties

  • Exact Mass: 198.0117431g/mol
  • Monoisotopic Mass: 198.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.6Ų

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Additional information on Ethyl 2-methyl-2-sulfinopropanoate

Ethyl 2-methyl-2-sulfinopropanoate (CAS No. 41145-69-1): An Overview of Its Properties and Applications

Ethyl 2-methyl-2-sulfinopropanoate (CAS No. 41145-69-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various industries. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Ethyl 2-methyl-2-sulfinopropanoate.

The chemical structure of Ethyl 2-methyl-2-sulfinopropanoate is defined by its molecular formula, C7H14O3S. The presence of a sulfinyl group (-SO-) and an ester functional group (-COO-) contributes to its distinctive reactivity and stability. The sulfinyl group is particularly noteworthy as it can undergo various chemical transformations, making Ethyl 2-methyl-2-sulfinopropanoate a valuable intermediate in synthetic chemistry.

In terms of physical properties, Ethyl 2-methyl-2-sulfinopropanoate is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale and industrial-scale processes.

The synthesis of Ethyl 2-methyl-2-sulfinopropanoate can be achieved through several routes. One common method involves the reaction of 2-methylpropane-2-sulfinic acid with ethanol in the presence of a suitable catalyst. This reaction proceeds via an esterification mechanism, yielding high yields of the desired product. Another approach involves the oxidation of the corresponding thioether followed by esterification. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that minimize waste and energy consumption.

Ethyl 2-methyl-2-sulfinopropanoate has found applications in various fields due to its unique properties. In pharmaceutical research, it has been explored as a potential intermediate in the synthesis of bioactive compounds. For instance, recent studies have shown that derivatives of Ethyl 2-methyl-2-sulfinopropanoate exhibit promising anti-inflammatory and antioxidant activities. These findings suggest potential therapeutic applications in the treatment of inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmaceutical applications, Ethyl 2-methyl-2-sulfinopropanoate has been utilized in the development of novel materials. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for producing functional polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives.

The environmental impact of Ethyl 2-methyl-2-sulfinopropanoate is an important consideration in its industrial use. Recent research has focused on developing sustainable production methods that reduce environmental footprint and ensure safe disposal practices. Studies have also investigated the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, Ethyl 2-methyl-2-sulfinopropanoate (CAS No. 41145-69-1) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an important intermediate in synthetic processes and a valuable component in the development of novel materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.

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